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Compound of Interest

Compound Name: SHS4121705

Cat. No.: B3025871 Get Quote

Technical Support Center: SHS4121705
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of SHS4121705, along with

troubleshooting guides for common experimental issues.

Frequently Asked Questions (FAQs)
1. What is SHS4121705?

SHS4121705 is an orally bioavailable small molecule that functions as a mitochondrial

uncoupler. It has been investigated for its potential therapeutic effects in non-alcoholic

steatohepatitis (NASH). By transporting protons across the inner mitochondrial membrane, it

dissipates the proton gradient, leading to an increase in oxygen consumption and metabolic

rate.

Identifier Value

IUPAC Name
6-[[4-(trifluoromethoxy)phenyl]amino]-

[1,2,5]oxadiazolo[3,4-b]pyrazin-5(3H)-one

CAS Number 2379550-82-8

Molecular Formula C₁₁H₆F₃N₅O₃

Molecular Weight 313.2 g/mol
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2. How should I store solid SHS4121705?

While specific stability data for SHS4121705 is not extensively published, general guidelines

for the storage of solid chemical compounds should be followed. For specific lot-to-lot storage

recommendations, always consult the Certificate of Analysis (CofA) provided by your supplier.

[1][2][3]

Condition Recommendation Duration

Long-term Storage -20°C Up to 3 years

Short-term Storage 4°C Up to 2 years

It is also advisable to protect the compound from light and moisture.

3. How should I prepare and store solutions of SHS4121705?

SHS4121705 is soluble in several organic solvents. Aqueous solubility is limited. Stock

solutions should be prepared in a suitable solvent and stored under appropriate conditions to

maintain stability.

Solvent Solubility

DMSO 25 mg/mL

Ethanol 30 mg/mL

DMF 10 mg/mL

Stock Solution Storage:

Storage Temperature Duration

-80°C Up to 6 months

-20°C Up to 1 month

Best Practices for Solutions:
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To prepare a stock solution, centrifuge the vial to ensure all the powder is at the bottom.[1]

Prepare fresh working solutions from the stock solution for your experiments.

For cell-based assays, the final concentration of DMSO in the culture medium should be less

than 0.5% to avoid cytotoxicity.[2][3]

It is recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-

thaw cycles.[1][3]

If a solution has been stored at -20°C for more than one month, its efficacy should be re-

verified.[1][3]

4. What are the known incompatibilities of SHS4121705?

Specific incompatibility data for SHS4121705 is not available. However, based on its chemical

structure, which includes an oxadiazole ring, it may be susceptible to degradation under

strongly acidic or basic conditions. It is advisable to avoid strong oxidizing agents.

5. What is the mechanism of action of SHS4121705?

SHS4121705 acts as a mitochondrial uncoupler. It shuttles protons across the inner

mitochondrial membrane, dissipating the proton motive force that is normally used by ATP

synthase to produce ATP. This uncoupling of oxidative phosphorylation from ATP synthesis

leads to an increase in the electron transport chain activity and oxygen consumption, with the

energy being dissipated as heat.
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Mechanism of Mitochondrial Uncoupling by SHS4121705
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Caption: Mitochondrial uncoupling by SHS4121705.

Troubleshooting Guide
Issue: Inconsistent Experimental Results

Inconsistent results can arise from various factors, including compound stability, solution

preparation, and experimental setup. The following workflow can help identify the source of the

issue.
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Troubleshooting Inconsistent Experimental Results

Inconsistent Results Observed

Verify Solid Compound
- Storage conditions correct?

- Expiration date?

Review Solution Preparation
- Correct solvent and concentration?

- Stored correctly?
- Age of solution?

YesUse a fresh aliquot
of solid compound

No

Examine Experimental Protocol
- Consistent cell density?

- Correct incubation times?
- Instrument calibration?

YesPrepare a fresh stock solution

No

Standardize all experimental parameters

No

Problem Resolved

Yes

Contact Supplier's
Technical Support

Click to download full resolution via product page

Caption: Workflow for troubleshooting inconsistent results.
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Issue: Compound Precipitation in Solution

Problem: The compound precipitates out of solution upon dilution in aqueous media.

Cause: SHS4121705 has low aqueous solubility. Rapid changes in solvent polarity when

diluting a concentrated stock (e.g., in DMSO) into an aqueous buffer can cause precipitation.

Solution:

Perform serial dilutions to minimize the solvent polarity shock.

Ensure the final concentration of the organic solvent (e.g., DMSO) is as low as possible

while maintaining solubility.

Consider the use of a co-solvent or surfactant, if compatible with your experimental

system. For in vivo studies, formulation with agents like Tween 80 or carboxymethyl

cellulose (CMC-Na) may be necessary.[4]

Issue: Suspected Compound Degradation

Problem: Loss of biological activity over time.

Cause: The compound may be degrading due to improper storage, repeated freeze-thaw

cycles, or instability in the chosen solvent or experimental medium.

Solution:

Always use freshly prepared solutions or solutions stored appropriately as aliquots.

If degradation is suspected, run a quality control check, such as HPLC or LC-MS, to

assess the purity of the compound.

Perform a stability study in your experimental buffer to determine the time frame within

which the compound is stable.

Experimental Protocols
Protocol for Assessing the Stability of SHS4121705 in a Specific Solvent
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This protocol outlines a general method to determine the stability of SHS4121705 in a chosen

solvent over time at a specific temperature.

Experimental Workflow for Stability Assessment

Prepare a fresh solution of
SHS4121705 in the test solvent

at a known concentration.

Immediately analyze an aliquot
(Time = 0) by HPLC or LC-MS

to determine initial purity and concentration.

Store the solution under the
desired test conditions
(e.g., 4°C, RT, 37°C).

At predetermined time points
(e.g., 1h, 4h, 24h, 48h, 1 week),
remove an aliquot for analysis.

Analyze each aliquot by
HPLC or LC-MS.

Repeat for each time point

Compare the purity and concentration
of each time point to the T=0 sample.

Calculate the percentage of degradation.

Determine the stability of
SHS4121705 under the

tested conditions.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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